molecular formula C10H7BrN2 B8301928 5-Bromo-7-methyl-1H-indole-3-carbonitrile

5-Bromo-7-methyl-1H-indole-3-carbonitrile

Cat. No.: B8301928
M. Wt: 235.08 g/mol
InChI Key: ZQJFSYASHBQGOQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-Bromo-7-methyl-1H-indole-3-carbonitrile is a useful research compound. Its molecular formula is C10H7BrN2 and its molecular weight is 235.08 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H7BrN2

Molecular Weight

235.08 g/mol

IUPAC Name

5-bromo-7-methyl-1H-indole-3-carbonitrile

InChI

InChI=1S/C10H7BrN2/c1-6-2-8(11)3-9-7(4-12)5-13-10(6)9/h2-3,5,13H,1H3

InChI Key

ZQJFSYASHBQGOQ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC2=C1NC=C2C#N)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 5-bromo-indole-3-carboxaldehyde (0.7 g, 2.94 mmol), diammonium hydrogen phosphate (2.05 g, 15.5 mmol) in 1-nitropropane (9 mL) and acetic acid (3 mL) were heated at reflux for 16 h. After cooling to room temperature, the solvents were removed under reduced pressure and water added to the dark residue. After a short while, 5-bromo-1H-indole-3-carbonitrile precipitated rapidly, was filtered, washed severally with water and dried for several hours to afford 0.6 g (87%) of the desired nitrile. LC/MS: tR=1.71 min, 235.01 (MH)+.
Quantity
0.7 g
Type
reactant
Reaction Step One
Quantity
2.05 g
Type
reactant
Reaction Step One
Quantity
9 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
solvent
Reaction Step One
Yield
87%

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